Cas no 22010-40-8 (9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-)
22010-40-8 structure
Product Name:9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-
CAS No:22010-40-8
MF:C14H9NO5S
MW:303.289962530136
CID:288890
PubChem ID:269100
Update Time:2025-04-19
9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-
- 6-methylsulfonyl-2-nitrofluoren-9-one
- 6-(methylsulfonyl)-2-nitro-9h-fluoren-9-one
- AC1L6LPL
- AC1Q21IN
- AG-J-58659
- AR-1H0059
- CTK4E8238
- Methyl-2-nitro-9-oxo-fluoren-6-yl-sulfon
- NSC109649
- 22010-40-8
- NSC-109649
- DTXSID90296511
-
- Inchi: 1S/C14H9NO5S/c1-21(19,20)9-3-5-11-12(7-9)10-4-2-8(15(17)18)6-13(10)14(11)16/h2-7H,1H3
- InChI Key: PCWMOJYWKRJWCQ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC2C(C3C=C(C=CC=3C=2C=1)[N+](=O)[O-])=O)(=O)=O
Computed Properties
- Exact Mass: 303.02017
- Monoisotopic Mass: 303.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 94.35
9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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